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Compound of Interest |

Compound Name: 2-(4-Butylphenoxy)ethanol
CAS No.: 84320-88-7
Cat. No.: B12650651

Get Quote

As Senior Application Scientists, our commitment extends beyond providing premier chemical
reagents; it encompasses ensuring you can utilize them with the utmost confidence and safety.
This guide provides an in-depth, procedural framework for the safe handling of 2-(4-
Butylphenoxy)ethanol, focusing on the correct selection and use of Personal Protective
Equipment (PPE). Our goal is to empower you with the knowledge to maintain a secure
laboratory environment, grounded in authoritative safety standards and practical, field-proven
insights.

Hazard Assessment: Understanding the Risks of 2-
(4-Butylphenoxy)ethanol

Before handling any chemical, a thorough understanding of its potential hazards is paramount.
2-(4-Butylphenoxy)ethanol is a compound that demands respect and careful handling. Its
primary risks are well-documented and form the basis for all subsequent PPE
recommendations. According to aggregated GHS information, it is harmful if swallowed and
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poses a significant risk of serious eye damage[1][2]. Some data also suggests it may cause
respiratory irritation[2].

To ensure immediate clarity, the hazard profile is summarized below.

Hazard Statement GHS Classification Code Pictogram

Harmful if swallowed H302 le_alt text

Causes serious eye damage / L,
o H318/H319 lealt text
irritation

May cause respiratory irritation ~ H335 lealt text

Given these hazards, direct contact with eyes, skin, and ingestion must be prevented through a
combination of engineering controls and a robust PPE protocol.

The Hierarchy of Controls: Situating PPE in Your
Safety Plan

While this guide focuses on PPE, it is crucial to recognize that PPE is the final line of defense
in laboratory safety. The most effective safety strategies prioritize eliminating or controlling
hazards at their source. Before relying on PPE, always consider the following:

» Engineering Controls: The most critical engineering control is proper ventilation. All work with
2-(4-Butylphenoxy)ethanol should be conducted in a certified chemical fume hood to
minimize inhalation exposure[3][4][5][6].

o Administrative Controls: These include establishing safe work practices, providing thorough
training, and ensuring clear labeling of all containers.

The following workflow illustrates the decision-making process for selecting appropriate
controls when handling this chemical.
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Hazard & Task Assessment

Start: Handling
2-(4-Butylphenoxy)ethanol

Engineering & Administrative Controls

»

Primary Hazards:
- Severe Eye Damage (H318)
- Harmful if Swallowed (H302)
- Potential Skin/Resp Irritation

Work inside a certified
chemical fume hood?

Yes

v

Follow Standard
Operating Procedures (SOPs)

No (Re-evaluate task)

NI

Personal Protective qu 'ipment (PPE) Selection

Mandatory:
Chemical Splash Goggles
(ANSI 287.1 / EN166)

Mandatory:
Compatible Chemical-Resistant Gloves
(e.g., Nitrile, Butyl Rubber)

Mandatory:
Full-Sleeve Lab Coat

Risk of significant
splash or aerosol generation?

Add:
- Face Shield (over goggles)
- Chemical-Resistant Apron

Is ventilation inadequate or
aerosolization unavoidable?

Required:
OSH-approved respirator with
organic vapor cartridges

l \d
Proceed with work

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-(4-Butylphenoxy)ethanol.
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Mandatory PPE: A Detailed Protocol

Adherence to the correct PPE is non-negotiable. The following protocols are based on
established safety standards and the specific hazard profile of 2-(4-Butylphenoxy)ethanol.

Eye and Face Protection

Rationale: The most severe hazard is irreversible eye damage[2][7]. Therefore, protection must
be absolute.

e Primary Protection: Chemical splash goggles are mandatory. They must conform to OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[7].
Standard safety glasses do not provide a sufficient seal around the eyes and are inadequate
for protecting against splashes of this chemical.

o Secondary Protection: When handling larger quantities (>100 mL) or when there is a
significant risk of splashing (e.g., during transfers, heating, or vortexing), a full-face shield
must be worn in addition to chemical splash goggles. The face shield protects the rest of the
face and provides a secondary barrier.

Hand and Skin Protection

Rationale: While not classified as a primary skin irritant, many related glycol ethers can be
absorbed through the skin[8][9][10]. Prudent practice dictates minimizing all skin contact.

o Gloves: Always wear permeation-resistant gloves[11]. Before each use, inspect gloves for
any signs of degradation, discoloration, or punctures.

o Glove Selection: The choice of glove material is critical for chemical resistance. The
following table provides guidance based on data for similar glycol ethers.
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Glove Material Level of Protection Recommended Use

Suitable for incidental contact

and handling small quantities.
Nitrile Rubber Good Double-gloving is

recommended for extended

work.

Recommended for prolonged

contact, large-volume

Butyl Rubber Excellent )
transfers, and spill
response[11].
An alternative to nitrile or butyl,
PVC /PVA Good offering good resistance for

many applications[11].

e Body Protection:
o Aclean, full-sleeve laboratory coat must be worn and kept fastened at all times.

o For tasks with a high splash potential, supplement the lab coat with a chemical-resistant
apron made of a material like butyl rubber or PVC.

o Wear long pants and closed-toe shoes to ensure no skin is exposed.

Respiratory Protection

Rationale: While the vapor pressure of 2-(4-Butylphenoxy)ethanol is low, inhalation of vapors
or aerosols must be avoided, especially due to its potential as a respiratory irritant[2].

» Standard Operations: When working within a properly functioning chemical fume hood,
respiratory protection is typically not required.

e When a Respirator is Required: An exposure assessment should be conducted to determine
if a respirator is necessary[3]. A NIOSH-approved respirator with organic vapor cartridges is
required under the following conditions:
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[e]

If work must be performed outside of a fume hood (not recommended).

(¢]

During a large spill or emergency release.

[¢]

If you are weighing a powdered form of the chemical or performing any operation that
could generate aerosols or mists and ventilation is inadequate.

[¢]

All respirator use must comply with OSHA's regulations found in 29CFR 1910.134 or
European Standard EN 149[4].

Operational Plans: Safe Handling and Emergency

Procedures
PPE Donning and Doffing Sequence

The order in which you put on and remove PPE is critical to prevent cross-contamination.
Donning (Putting On) Sequence:

Lab Coat

Respirator (if required)

Eye and Face Protection (Goggles, then Face Shield)

Gloves (pull cuffs over the sleeves of the lab coat)

Doffing (Taking Off) Sequence:

Gloves (using a glove-to-glove, then skin-to-skin technique to avoid touching the outer
surface)

o Face Shield and Goggles (handle by the strap or sides)

o Lab Coat (peel it off, turning it inside out as you go)

e Respirator (if worn)

e Wash hands thoroughly.
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Spill Management

In the event of a spill, your immediate safety is the priority.

Alert & Evacuate: Alert personnel in the immediate area. If the spill is large, evacuate the lab.
Assess: From a safe distance, assess the extent of the spill.

Don PPE: Before cleanup, don the appropriate PPE, including, at a minimum: double nitrile
or butyl rubber gloves, chemical splash goggles, a face shield, and a lab coat or apron. For
large spills, a respirator will be necessary.

Contain & Absorb: Contain the spill and absorb it with an inert material like dry sand, earth,
or vermiculite[4][12]. Place the absorbed material into a labeled, sealed container for
chemical waste.

Clean: Clean the spill area thoroughly, and dispose of all cleanup materials as hazardous
waste[12][13].

First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention[4][7][11].

Skin Contact: Remove contaminated clothing immediately. Flush skin with plenty of soap and
water for at least 15 minutes. Get medical attention if irritation develops or persists[4].

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Get immediate medical
attention[4].

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if symptoms occur[4].

Disposal Plan

All waste, including the chemical itself, contaminated absorbent materials, and disposable

PPE, must be treated as hazardous waste.
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» PPE Disposal: Contaminated gloves, disposable aprons, and other materials should be
placed in a designated hazardous waste container immediately after use.

o Chemical Disposal: Dispose of unused 2-(4-Butylphenoxy)ethanol and spill cleanup
materials in accordance with all applicable federal, state, and local regulations[5][7]. Never
pour chemical waste down the drain[11][13].

By integrating these PPE protocols and operational plans into your standard procedures, you
can confidently and safely advance your research goals while handling 2-(4-
Butylphenoxy)ethanol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-tert-Butylphenoxy_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-tert-Butylphenoxy_ethanol
https://www.sigmaaldrich.com/JP/ja/product/aifchemanxtalpicompany/xpih9bcfbfda?context=bbe
https://prd-sc102-cdn.rtx.com/collinsaerospace/-/media/ca/reach/2/2-2-4-1133-tetramethylbutylphenoxyethoxyethanol-9036-19-5-002.pdf?rev=685bf84332754dcd99616fbbd7a0fce5&rid=56c45a5d1c97408aa54725b4ecea641c&hash=5070EC981AB6890A63A38B78AAA6E4C7
https://m.chemicalbook.com/ProductMSDSDetailCB6206956_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6206956_EN.htm
https://www1.mscdirect.com/MSDS/MSDS00023/74254616-20140513.PDF
https://labchem-wako.fujifilm.com/sds/W01W0102-0845JGHEEN.pdf
https://www.fishersci.com/store/msds?partNumber=AAL13611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://bigcomm.ktecdirect.com/MSDS/GFS_2-BUTOXYETHANOL_5414_SDS.pdf
https://www.cdc.gov/niosh/idlh/111762.html
https://www.cdc.gov/niosh/npg/npgd0070.html
https://images.thdstatic.com/catalog/pdfImages/2e/2e53ec97-e732-47f9-8eff-1ccedf86d923.pdf
https://www.msdsdigital.com/system/files/210006.PDF
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2324.pdf
https://www.benchchem.com/product/b12650651/docs#essential-safety-guide-personal-protective-equipment-for-handling-2-4-butylphenoxy-ethanol
https://www.benchchem.com/product/b12650651/docs#essential-safety-guide-personal-protective-equipment-for-handling-2-4-butylphenoxy-ethanol
https://www.benchchem.com/product/b12650651/docs#essential-safety-guide-personal-protective-equipment-for-handling-2-4-butylphenoxy-ethanol
https://www.benchchem.com/product/b12650651/docs#essential-safety-guide-personal-protective-equipment-for-handling-2-4-butylphenoxy-ethanol
https://www.benchchem.com/product/b12650651?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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